Cas no 4108-13-8 (N-(2-Ethoxyphenyl)-5-oxoprolinamide)

• Product Name: N-(2-Ethoxyphenyl)-5-oxoprolinamide
• CAS No: 4108-13-8
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5730607
• Update Time: 2025-08-03

N-(2-Ethoxyphenyl)-5-oxoprolinamide Chemical and Physical Properties

Names and Identifiers

• AKOS005144239
• STK894401
• N-(2-ethoxyphenyl)-5-oxopyrrolidine-2-carboxamide
• 4108-13-8
• N-(2-ethoxyphenyl)-5-oxo-2-pyrrolidinecarboxamide
• N-(2-ethoxyphenyl)-5-oxoprolinamide
• BBL021685
• DTXSID101235287
• N-(2-Ethoxyphenyl)-5-oxoprolinamide

• Inchi： 1S/C13H16N2O3/c1-2-18-11-6-4-3-5-9(11)15-13(17)10-7-8-12(16)14-10/h3-6,10H,2,7-8H2,1H3,(H,14,16)(H,15,17)
• InChI Key： AJNCMTXSDFIPBY-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(NC2C=CC=CC=2OCC)=O)N1

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 517.7±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

N-(2-Ethoxyphenyl)-5-oxoprolinamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-Ethoxyphenyl)-5-oxoprolinamide

Professional Introduction to N-(2-Ethoxyphenyl)-5-oxoprolinamide (CAS No. 4108-13-8)

N-(2-Ethoxyphenyl)-5-oxoprolinamide, identified by its Chemical Abstracts Service (CAS) number 4108-13-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic pathways.

The structural framework of N-(2-Ethoxyphenyl)-5-oxoprolinamide consists of a prolinamide core substituted with a 2-ethoxyphenyl group. This arrangement imparts specific physicochemical properties, including solubility, stability, and interaction capabilities with biological targets. The presence of the amide functionality and the aromatic ring system suggests potential roles in modulating enzymatic activities and receptor binding, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. N-(2-Ethoxyphenyl)-5-oxoprolinamide has been investigated as a potential lead compound in this context. Its structural features allow for fine-tuning through derivatization, enabling the creation of libraries of compounds with tailored biological activities. This flexibility has made it a subject of interest in high-throughput screening campaigns aimed at identifying novel pharmacological agents.

The pharmacological profile of N-(2-Ethoxyphenyl)-5-oxoprolinamide has been explored in several preclinical studies. These investigations have highlighted its potential as an inhibitor of specific enzymes implicated in inflammatory and metabolic disorders. For instance, preliminary data suggest that this compound may interact with cyclooxygenase (COX) enzymes, potentially leading to anti-inflammatory effects. Additionally, its ability to modulate other enzyme systems, such as proteases and kinases, has been examined, opening avenues for further exploration in oncology and neurodegenerative diseases.

The synthesis of N-(2-Ethoxyphenyl)-5-oxoprolinamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the versatility of modern organic chemistry techniques in constructing complex heterocyclic systems.

The analytical characterization of N-(2-Ethoxyphenyl)-5-oxoprolinamide has been performed using state-of-the-art spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses have confirmed the structural integrity of the compound and provided insights into its conformational preferences in solution. Furthermore, computational studies have been conducted to elucidate possible molecular interactions and binding modes with biological targets, aiding in the rational design of derivatives with enhanced efficacy.

In conclusion, N-(2-Ethoxyphenyl)-5-oxoprolinamide(CAS No. 4108-13-8) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, coupled with its potential biological activities, make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs targeting a wide range of diseases.